![molecular formula C8H6N2O2 B1292559 1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid CAS No. 898746-35-5](/img/structure/B1292559.png)
1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid
Overview
Description
1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid is a heterocyclic compound . It has the molecular formula C8H6N2O2 and a molecular weight of 162.15 . It is used as a building block in pharmaceuticals .
Synthesis Analysis
The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives has been reported in the literature . For instance, the deprotection of the SEM group of a compound was conducted by treatment with trifluoroacetic acid (TFA), followed by alkalization in the presence of 1,2-diaminoethane to afford the desired compound .Molecular Structure Analysis
The molecular structure of 1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid consists of a pyrrolopyridine core with a carboxylic acid group at the 6-position .Chemical Reactions Analysis
While specific chemical reactions involving 1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid are not detailed in the search results, it is known that pyrrolopyridine derivatives can undergo various chemical reactions depending on the functional groups present .Scientific Research Applications
Medicine: Potential Therapeutic Applications
1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid shows promise in the medical field due to its biological activity. Compounds containing this moiety may be beneficial in reducing blood glucose levels, which can be applied in the prevention and treatment of disorders like type 1 diabetes, obesity-related diabetes, diabetic dyslipidemia, and cardiovascular diseases .
Materials Science: Advanced Material Synthesis
In materials science, 1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid can be a precursor for synthesizing advanced materials. Its derivatives are being investigated for their potential as fibroblast growth factor receptor inhibitors, which could have implications in developing new materials with specific biological functions .
Biochemistry: Enzyme Inhibition and Activation
In biochemistry, 1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid derivatives have been studied for their role in enzyme inhibition, particularly in cancer research where they may inhibit certain growth factors and pathways involved in tumor development .
Pharmacology: Drug Development and Optimization
The pharmacological applications of 1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid include drug development and optimization. Its derivatives have been evaluated for their potential as potent inhibitors in various drug targets, offering a pathway for the development of new pharmacological agents .
Mechanism of Action
Target of Action
The primary targets of 1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid are the Fibroblast Growth Factor Receptors (FGFRs) . The FGFR family consists of four distinct isoforms (FGFR1–4) found across various tissue types . These receptors play a crucial role in signal transduction pathways that regulate organ development, cell proliferation and migration, angiogenesis, and other processes .
Mode of Action
Upon binding to fibroblast growth factors, the FGFRs undergo dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail . This results in the activation of downstream signaling pathways . 1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid derivatives have shown potent inhibitory activity against FGFR1, 2, and 3 . For instance, compound 4h exhibited potent FGFR inhibitory activity with IC50 values of 7, 9, 25, and 712 nM for FGFR1–4, respectively .
Biochemical Pathways
The activation of FGFRs leads to the activation of downstream signaling pathways, including RAS–MEK–ERK, PLCγ, and PI3K–Akt . Abnormal activation of the FGFR signaling pathway due to amplification, fusion, or missense mutations in the exon of FGFR family members is associated with the progression and development of several cancers .
Pharmacokinetics
It is known that compound 4h, a derivative of 1h-pyrrolo[2,3-b]pyridine-6-carboxylic acid, has a low molecular weight , which could be beneficial for its bioavailability and subsequent optimization.
Result of Action
In vitro studies have shown that compound 4h inhibited breast cancer 4T1 cell proliferation and induced apoptosis . Furthermore, it significantly inhibited the migration and invasion of 4T1 cells .
Action Environment
It is known that the fgfr signaling pathway is an important and proven target for cancer therapeutics . Therefore, the efficacy of 1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid derivatives could be influenced by factors such as the presence of other medications, the patient’s health status, and genetic factors that affect FGFR expression and function.
Safety and Hazards
properties
IUPAC Name |
1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O2/c11-8(12)6-2-1-5-3-4-9-7(5)10-6/h1-4H,(H,9,10)(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LDJMQIKMKHNGDB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC2=C1C=CN2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30646551 |
Source
|
| Record name | 1H-Pyrrolo[2,3-b]pyridine-6-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30646551 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid | |
CAS RN |
898746-35-5 |
Source
|
| Record name | 1H-Pyrrolo[2,3-b]pyridine-6-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30646551 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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